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Cat. No.: B233150 Get Quote

Qianhucoumarin A: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Qianhucoumarin A is a naturally occurring pyranocoumarin first isolated from the roots of

Peucedanum praeruptorum Dunn, a plant used in traditional Chinese medicine. As a member

of the coumarin family, Qianhucoumarin A has attracted interest for its potential

pharmacological activities. This technical guide provides a detailed overview of its chemical

structure, properties, and known biological activities, compiling available data from scientific

literature to support further research and drug development efforts.

Chemical Structure and Properties
Qianhucoumarin A is characterized by a pyranocoumarin core structure. Its systematic IUPAC

name is [(9R,10R)-9-hydroxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl]

(E)-2-methylbut-2-enoate. The chemical structure and key properties are summarized below.

Table 1: Chemical and Physical Properties of Qianhucoumarin A
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Property Value Source

Molecular Formula C₁₉H₂₀O₆ [1]

Molecular Weight 344.36 g/mol [1]

IUPAC Name

[(9R,10R)-9-hydroxy-8,8-

dimethyl-2-oxo-9,10-

dihydropyrano[2,3-f]chromen-

10-yl] (E)-2-methylbut-2-

enoate

N/A

CAS Number 150135-35-6 N/A

Appearance White crystalline powder N/A

Solubility

Soluble in methanol, ethanol,

DMSO, and other organic

solvents

N/A

Spectroscopic Data
The structure of Qianhucoumarin A was elucidated using various spectroscopic techniques,

including Ultraviolet (UV), Infrared (IR), ¹H Nuclear Magnetic Resonance (NMR), ¹³C NMR, and

Electron Ionization Mass Spectrometry (EIMS).

Table 2: Spectroscopic Data for Qianhucoumarin A

Technique Key Data Points

¹H NMR Data not available in accessible literature.

¹³C NMR Data not available in accessible literature.

IR (KBr) Data not available in accessible literature.

Mass Spec (EI-MS) Data not available in accessible literature.

UV λmax (MeOH) Data not available in accessible literature.
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Note: The detailed spectroscopic data from the original 1993 publication in Yao Xue Xue Bao is

not readily available in public databases.

Experimental Protocols
Isolation of Qianhucoumarin A
The following is a generalized workflow for the isolation of coumarins from Peucedanum

praeruptorum, based on common phytochemical extraction and isolation procedures. The

specific details for Qianhucoumarin A from the original literature are not fully accessible.
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Biological Activity and Potential Therapeutic
Applications
While specific studies on the biological activity of Qianhucoumarin A are limited in the publicly

available literature, research on other coumarins isolated from Peucedanum praeruptorum and

the broader class of pyranocoumarins suggests potential therapeutic applications in the areas

of anti-inflammatory and anticancer activities.

Anti-Inflammatory Activity
Several coumarins from Peucedanum praeruptorum have been shown to exhibit anti-

inflammatory effects.[2][3] The proposed mechanism of action for some of these related

compounds involves the inhibition of the NF-κB signaling pathway.[2] This pathway is a key

regulator of the inflammatory response, and its inhibition can lead to a decrease in the

production of pro-inflammatory cytokines.
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Anticancer Activity
Coumarins as a class of compounds have been extensively studied for their anticancer

properties. The roots of P. praeruptorum have been reported to possess modulatory effects on

tumor cells.[4] The mechanisms of action for various coumarins include the induction of

apoptosis, inhibition of cell proliferation, and prevention of metastasis. While there is no specific

data on the anticancer activity of Qianhucoumarin A, its structural similarity to other

biologically active coumarins suggests that this is a promising area for future investigation.

Conclusion and Future Directions
Qianhucoumarin A is a pyranocoumarin with a well-defined chemical structure. While its

biological activities have not been extensively reported, the known pharmacological effects of

related compounds from Peucedanum praeruptorum and the broader coumarin class suggest

its potential as an anti-inflammatory and anticancer agent. Future research should focus on

obtaining detailed spectroscopic data for complete characterization, developing efficient

synthesis methods, and conducting comprehensive in vitro and in vivo studies to elucidate its

specific biological activities and mechanisms of action. Such research is crucial for unlocking

the full therapeutic potential of Qianhucoumarin A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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